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Compound of Interest

Compound Name: N-(3-chlorophenyl)hexanamide
Cat. No.: B291633
Get Quote

Technical Safety Dossier: N-(3-chlorophenyl)hexanamide (Research Grade)
Document Control:
o Status: Provisional / Research Use Only (RUO)

* Version: 1.0 (Alpha)

Executive Summary & Research Context

N-(3-chlorophenyl)hexanamide is a lipophilic anilide currently utilized in early-stage drug
discovery and agrochemical research. Structurally, it serves as a scaffold for Transient
Receptor Potential (TRP) channel modulators and Fatty Acid Amide Hydrolase (FAAH)
inhibitors. Due to its status as a novel chemical entity (NCE) without a globally harmonized
CAS assignment, this guide synthesizes safety protocols based on Quantitative Structure-
Activity Relationship (QSAR) modeling and analog analysis of its parent compounds: 3-
chloroaniline and hexanoyl chloride.

Critical Hazard Overview:
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o Target Organ Toxicity: Potential for methemoglobinemia (characteristic of aniline derivatives).
» Physical State: Predicted low-melting solid or viscous oil; highly lipophilic (LogP ~3.8).

o Reactivity: Stable under ambient conditions; susceptible to hydrolysis under strong
acidic/basic conditions.

Chemical Identification & Physicochemical
Properties

This section establishes the identity of the compound for accurate inventory tracking and
experimental validation.

Property Data / Prediction Validation Method
NMR (

Chemical Name N-(3-chlorophenyl)hexanamide  H,
C)

3'-Chlorocapronanilide; N-
Synonyms » Mass Spectrometry
Hexanoyl-3-chloroaniline

C
Molecular Formula H Elemental Analysis

CINO
Molecular Weight 225.72 g/mol High-Res MS (ESI+)
CAS Number (Ij)rovisional (Analog: 2760-33- Database Cross-Ref
Predicted LogP 3.8+04 ChemDraw / SwissADME

B DMSO (>20 mg/mL), Ethanol; ) L
Solubility ) Visual Turbidity Test
Insoluble in Water

Off-white solid or pale yellow ] )
Appearance | Visual Inspection
0i
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Hazard Identification (GHS Classification)

Based on structural alerts and analog read-across from 3-chloroaniline (CAS 108-42-9).

GHS Label Elements
 Signal Word:WARNING

» Pictograms:
o (Irritant)

o (Systemic Toxicity)

Hazard Statements

e H302: Harmful if swallowed.[1][2]

o H315: Causes skin irritation.[2][3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[2][3]

o H373: May cause damage to organs (blood/spleen) through prolonged or repeated exposure
(Methemoglobinemia risk).

e H411: Toxic to aquatic life with long-lasting effects.[4]

Experimental Handling & Engineering Controls

Effective safety in research relies on "Defense in Depth"—layering engineering controls with
personal protective equipment (PPE).

Workflow: Safe Handling Protocol
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Required PPE
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Figure 1: Decision matrix for handling N-(3-chlorophenyl)hexanamide based on physical
state.

Specific Protocols

« Inhalation Control: All weighing of the neat solid must be performed inside a certified
chemical fume hood. The compound's lipophilicity suggests high absorption potential via
lung tissue.

¢ Skin Protection:

o Primary: Nitrile gloves (0.11 mm minimum thickness).
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o Secondary: If handling solutions >100 mM, use "double-gloving"” or laminate gloves (e.qg.,
Silver Shield) to prevent permeation of the organic solvent carrier (DMSO).

o Decontamination: Wipe surfaces with 10% sodium dodecyl sulfate (SDS) solution followed
by 70% ethanol. The detergent step is crucial to solubilize the lipophilic residue before
removal.

Emergency Response & First Aid

In the event of exposure, immediate action mitigates long-term toxicity.[1] This protocol
prioritizes the Methemoglobinemia risk associated with aniline-derived metabolites.

Response Algorithm

Wash 15 min (Soap+Water)

Skin Contact Monitor for Cyanosis
. Flush 15 min
Identify Route [——®| Eye Contact Consult Ophthalmologist

_ Do NOT Induce Vomiting
Ingestion Administer Methylene Blue
(If Cyanotic)

Click to download full resolution via product page

Figure 2: Triage workflow for acute exposure. Note the specific contraindication for inducing
vomiting.

Medical Note: If the patient exhibits cyanosis (blue skin/lips) or respiratory distress, medical
personnel should evaluate for methemoglobinemia. Treatment may include methylene blue or
hyperbaric oxygen therapy.

Stability & Reactivity (Storage)

o Storage Condition: -20°C, desiccated.
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e Incompatibility: Strong oxidizing agents (e.g., peroxides, permanganates) and strong
acids/bases (hydrolysis risk).

e Shelf Life: 24 months in solid state; 1 month in DMSO solution at -80°C.

o Degradation: Hydrolysis yields 3-chloroaniline (toxic) and hexanoic acid (rancid odor). If the
compound smells "sweaty" or "cheese-like" (characteristic of hexanoic acid), degradation
has occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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